[1-[1-[3-(3,5-Dimethylpyrazol-1-yl)propyl]piperidin-4-yl]triazol-4-yl]methanol

• IUPAC Name: [1-[1-[3-(3,5-dimethylpyrazol-1-yl)propyl]piperidin-4-yl]triazol-4-yl]methanol
• InChI: InChI=1S/C16H26N6O/c1-13-10-14(2)21(18-13)7-3-6-20-8-4-16(5-9-20)22-11-15(12-23)17-19-22/h10-11,16,23H,3-9,12H2,1-2H3
• InChI Key: WMYNGNMFLJFABY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCCN2CCC(CC2)N3C=C(N=N3)CO)C
• Molecular Formula: C16H26N6O
• Molecular Weight: 318.42 g/mol

Description

[1-[1-[3-(3,5-Dimethylpyrazol-1-yl)propyl]piperidin-4-yl]triazol-4-yl]methanol is a complex organic compound that features a combination of pyrazole, piperidine, and triazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-[1-[3-(3,5-Dimethylpyrazol-1-yl)propyl]piperidin-4-yl]triazol-4-yl]methanol typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by reacting 3,5-dimethylpyrazole with appropriate alkylating agents.

Attachment of the Propyl Chain: The pyrazole derivative is then reacted with a propyl halide to introduce the propyl chain.

Formation of the Piperidine Ring: The propyl-pyrazole intermediate is reacted with piperidine under suitable conditions to form the piperidine ring.

Formation of the Triazole Ring: The piperidine derivative is then subjected to a cyclization reaction with azide compounds to form the triazole ring.

Introduction of the Methanol Group: Finally, the triazole derivative is reacted with formaldehyde and a reducing agent to introduce the methanol group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methanol group, to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can be performed on the triazole ring to modify its electronic properties.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the pyrazole and piperidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products

Oxidation: Aldehydes and carboxylic acids.

Reduction: Modified triazole derivatives.

Substitution: Various substituted pyrazole and piperidine derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in metal-catalyzed reactions due to its multiple nitrogen atoms.

Material Science: It can be incorporated into polymers to enhance their thermal and mechanical properties.

Biology and Medicine

Drug Development: The compound’s unique structure makes it a candidate for drug development, particularly for targeting specific enzymes or receptors.

Biological Probes: It can be used as a probe to study biological pathways involving nitrogen-containing heterocycles.

Industry

Agriculture: Potential use as a pesticide or herbicide due to its bioactive properties.

Pharmaceuticals: Used in the synthesis of complex pharmaceutical compounds.

Mechanism of Action

The compound exerts its effects primarily through interactions with biological macromolecules. The pyrazole, piperidine, and triazole rings can interact with enzymes, receptors, and other proteins, modulating their activity. The methanol group can form hydrogen bonds, enhancing the compound’s binding affinity to its targets.

Comparison with Similar Compounds

Similar Compounds

[1-[1-[3-(3,5-Dimethylpyrazol-1-yl)propyl]piperidin-4-yl]triazol-4-yl]ethanol: Similar structure but with an ethanol group instead of methanol.

[1-[1-[3-(3,5-Dimethylpyrazol-1-yl)propyl]piperidin-4-yl]triazol-4-yl]amine: Similar structure but with an amine group instead of methanol.

Uniqueness

The presence of the methanol group in [1-[1-[3-(3,5-Dimethylpyrazol-1-yl)propyl]piperidin-4-yl]triazol-4-yl]methanol provides unique chemical reactivity and binding properties, distinguishing it from its analogs.